Cas no 62209-58-9 (2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-)

2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo- structure
62209-58-9 structure
Product Name:2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-
CAS No:62209-58-9
MF:C12H18N8O6
MW:370.32132101059
CID:454359
PubChem ID:71388798
Update Time:2025-04-19

2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-
    • 1-diazonio-5-[2-[(5-diazonio-4-oxidopent-4-enyl)-nitroamino]ethyl-nitroamino]pent-1-en-2-olate
    • 62209-58-9
    • 5,5'-[Ethane-1,2-diylbis(nitroazanediyl)]bis(1-diazoniopent-1-en-2-olate)
    • DTXSID00810848
    • Inchi: 1S/C12H18N8O6/c13-15-9-11(21)3-1-5-17(19(23)24)7-8-18(20(25)26)6-2-4-12(22)10-16-14/h9-10H,1-8H2
    • InChI Key: NZSDBHHTCUPWTA-UHFFFAOYSA-N
    • SMILES: [O-][N+](N(CCCC(C=[N+]=[N-])=O)CCN(CCCC(C=[N+]=[N-])=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 370.13514
  • Monoisotopic Mass: 370.13493032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 199.7
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